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Compound of Interest

Compound Name:
Diglycidyl 1,2-

cyclohexanedicarboxylate

Cat. No.: B1198411 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Diglycidyl 1,2-
cyclohexanedicarboxylate (DGC) as a primary resin in adhesive formulations. DGC is a

cycloaliphatic epoxy resin known for its low viscosity, good weather resistance, and strong

bonding characteristics.[1][2] This document outlines its properties, potential formulations,

curing mechanisms, and detailed protocols for adhesive preparation and performance

evaluation.

Introduction
Diglycidyl 1,2-cyclohexanedicarboxylate is a versatile epoxy resin suitable for a range of

adhesive applications, from industrial bonding of metals and composites to potential, albeit less

documented, uses in biomedical device assembly.[3][4] Its saturated ring structure imparts

excellent UV stability and resistance to yellowing, making it a candidate for applications

requiring optical clarity and outdoor durability.[5] The reactivity of its two epoxide groups allows

for cross-linking with various curing agents to form a rigid, thermosetting polymer network with

good adhesion to a variety of substrates.[6]

Physicochemical Properties
A summary of the key physical and chemical properties of Diglycidyl 1,2-
cyclohexanedicarboxylate is presented in Table 1.
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Table 1: Physicochemical Properties of Diglycidyl 1,2-cyclohexanedicarboxylate

Property Value References

CAS Number 5493-45-8

Molecular Formula C₁₄H₂₀O₆ [1]

Molecular Weight 284.31 g/mol [1]

Appearance
Colorless to pale yellow

viscous liquid
[6]

Boiling Point 200-205 °C @ 2 mmHg [1]

Density 1.22 g/mL at 25 °C [1]

Viscosity (at 25 °C) 600 - 900 mPa·s [3]

Epoxy Equivalent Weight 160 - 180 g/eq [3]

Adhesive Formulations and Curing
Adhesive formulations based on DGC typically consist of the epoxy resin, a curing agent

(hardener), and optional additives such as accelerators, toughening agents, or fillers. The

choice of curing agent is critical as it dictates the curing conditions, pot life, and the final

mechanical and thermal properties of the adhesive.

Anhydride Curing
Anhydride curing agents generally provide cured epoxy systems with excellent thermal stability

and electrical insulation properties. The reaction proceeds via the opening of the anhydride ring

by a hydroxyl group, followed by the reaction of the resulting carboxylic acid with an epoxy

group. This process is typically performed at elevated temperatures.

Common Anhydride Hardeners: Hexahydrophthalic anhydride (HHPA),

Methylhexahydrophthalic anhydride (MHHPA).

Typical Cure Schedule: A multi-stage cure is often employed, for example, 2 hours at 90°C

followed by 4 hours at 165°C.
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Amine Curing
Amine curing agents react with the epoxy groups through a nucleophilic addition mechanism.

They can be used for room temperature or elevated temperature curing, depending on the

specific amine. Cycloaliphatic amines are often chosen for their good color stability and

chemical resistance.[4]

Common Amine Hardeners: Isophorone diamine (IPDA), Polyetheramines.

Typical Cure Schedule: Varies from 24 hours at room temperature to shorter times at

elevated temperatures (e.g., 1-2 hours at 80-120°C).

Quantitative Data on Adhesive Performance
While extensive quantitative data for adhesives formulated specifically with Diglycidyl 1,2-
cyclohexanedicarboxylate is not readily available in public literature, Table 2 provides typical

lap shear strength values for general-purpose one-part and two-part epoxy adhesives on steel,

which can serve as a benchmark.[7] The actual performance of a DGC-based adhesive would

depend heavily on the specific formulation and curing conditions.

Table 2: Typical Lap Shear Strength of Epoxy Adhesives on Steel

Adhesive Type
Typical Lap Shear
Strength on Steel
(psi)

Typical Lap Shear
Strength on Steel
(N/mm²)

Reference

One-Part Epoxy 6000 41 [7]

Two-Part Epoxy 3000 20 [7]

Biomedical Applications
The use of Diglycidyl 1,2-cyclohexanedicarboxylate in direct biomedical adhesive

applications, such as for tissue bonding, is not well-documented in scientific literature.

However, its properties suggest potential for use in the assembly of medical devices where

biocompatibility of the final cured product can be established.[4][8] Biocompatible epoxy

adhesives are generally required to be non-toxic and non-irritating to living tissue.[4] One

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://epoxysetinc.com/uncategorized/epoxy-adhesives-for-medical-devices/
https://www.benchchem.com/product/b1198411?utm_src=pdf-body
https://www.benchchem.com/product/b1198411?utm_src=pdf-body
https://permabond.com/metal-bonding-epoxy-adhesives/
https://permabond.com/metal-bonding-epoxy-adhesives/
https://permabond.com/metal-bonding-epoxy-adhesives/
https://www.benchchem.com/product/b1198411?utm_src=pdf-body
https://epoxysetinc.com/uncategorized/epoxy-adhesives-for-medical-devices/
https://epglue.com/?id=139
https://epoxysetinc.com/uncategorized/epoxy-adhesives-for-medical-devices/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


notable biomedical application is its use as a crosslinking agent to form polyethylenimine

nanoparticles for DNA delivery, which, while not a traditional adhesive use, highlights its

reactivity in biological contexts.[1]

Experimental Protocols
The following are detailed protocols for the preparation and testing of an adhesive formulation

based on Diglycidyl 1,2-cyclohexanedicarboxylate.

Protocol for Adhesive Formulation and Substrate
Preparation
Objective: To prepare a two-part epoxy adhesive and bond metallic substrates for mechanical

testing.

Materials:

Diglycidyl 1,2-cyclohexanedicarboxylate (Epoxy Resin)

Isophorone diamine (Amine Curing Agent)

Substrates: Aluminum (e.g., 2024-T3 alloy) and Cold Rolled Steel coupons (1" x 4" x 0.063")

Acetone

Abrasive paper (e.g., 180 grit silicon carbide)

Mixing container and stirrer

Balance (0.01 g resolution)

Procedure:

Substrate Preparation:

1. Degrease the bonding area of the metal coupons by wiping with acetone.
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2. Abrade the bonding surface with abrasive paper to remove the oxide layer and create a

rough surface for better mechanical interlocking.

3. Clean the abraded surface again with acetone to remove any loose particles and allow to

air dry completely.

Adhesive Formulation:

1. Calculate the required amounts of epoxy resin and curing agent based on the desired

stoichiometric ratio. For an amine hardener, this is typically determined by the amine

hydrogen equivalent weight and the epoxy equivalent weight of the resin.

2. Weigh the Diglycidyl 1,2-cyclohexanedicarboxylate into a clean mixing container.

3. Add the precise amount of Isophorone diamine to the resin.

4. Mix the components thoroughly for 2-3 minutes until a homogeneous mixture is obtained,

avoiding excessive air entrapment.

Protocol for Lap Shear Strength Testing (ASTM D1002)
Objective: To determine the shear strength of the prepared adhesive on metallic substrates.[9]

Materials:

Bonded specimens from Protocol 6.1

Tensile testing machine with a suitable load cell

Calipers

Procedure:

Specimen Preparation:

1. Apply a thin, uniform layer of the mixed adhesive to the prepared surface of one coupon.

2. Place a second prepared coupon over the adhesive, creating a single lap joint with a

defined overlap area (typically 0.5 inches).
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3. Clamp the assembly to ensure consistent pressure and alignment during curing.

4. Cure the bonded specimens according to the desired cure schedule (e.g., 24 hours at

room temperature followed by a post-cure at 80°C for 2 hours).

Mechanical Testing:

1. Measure the width and length of the bonded overlap area of each cured specimen with

calipers.

2. Mount the specimen in the grips of the tensile testing machine.

3. Apply a tensile load at a constant rate of crosshead movement (e.g., 1.3 mm/min or 0.05

in/min) until failure occurs.[9]

4. Record the maximum load at failure.

Data Analysis:

1. Calculate the shear strength by dividing the maximum load by the bonded area.

2. Express the results in megapascals (MPa) or pounds per square inch (psi).

3. Examine the failure mode of the bonded joint (adhesive, cohesive, or substrate failure).

Visualizations
Chemical Curing Pathway
The following diagram illustrates the chemical reaction pathway for the curing of Diglycidyl
1,2-cyclohexanedicarboxylate with a generic primary amine curing agent.
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Caption: Curing mechanism of DGC with a primary amine.

Experimental Workflow
This diagram outlines the logical workflow for preparing and testing an adhesive formulation

based on Diglycidyl 1,2-cyclohexanedicarboxylate.
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Caption: Workflow for adhesive preparation and testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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